Cas no 60713-54-4 (1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester
• CAS No: 60713-54-4
• MF: C₁₂H₉ClO₄S
• MW: 284.715461492538
• CID: 1621827
• PubChem ID: 21321991
• Update Time: 2025-04-21

1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester
• 60713-54-4
• methyl 2-chlorosulfonylnaphthalene-1-carboxylate
• SCHEMBL11505932
• methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
• EN300-7440578
• methyl 2-(chlorosulfonyl)naphthalene-1-carboxylate

• Inchi： 1S/C12H9ClO4S/c1-17-12(14)11-9-5-3-2-4-8(9)6-7-10(11)18(13,15)16/h2-7H,1H3
• InChI Key： UVDCQQQGPORSQT-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C2C=CC=CC2=C1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 283.99107
• Monoisotopic Mass: 283.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44